Cas no 102-85-2 (Tributyl phosphite)

• Product Name: Tributyl phosphite
• CAS No: 102-85-2
• MF: C₁₂H₂₇O₃P
• MW: 250.314745187759
• MDL: MFCD00009437
• CID: 81834
• PubChem ID: 87576329
• Update Time: 2025-05-19

Tributyl phosphite Chemical and Physical Properties

Names and Identifiers

• Tributyl phosphite
• Tri-n-butyl phosphite
• Butyl phosphite
• EINECS 203-061-3
• phosphite de tributyle
• Phosphorous acid tri-n-butyl ester
• Phosphorous acid,tributyl ester
• Tributoxyphosphine
• jp304
• Syn-O-Ad P-312
• Tributylfosfit
• Tributyl phsophite
• Phosphorus derivative
• Phosphorous acid tributyl
• Phosphorous Acid Tributyl Ester
• Phosphorous acid, tributyl ester
• Tributyl phosphite,94%
• Phosphorus tributoxide (p(OBu)3)
• JP 304
• NCGC00357137-01
• InChI=1/C12H27O3P/c1-4-7-10-13-16(14-11-8-5-2)15-12-9-6-3/h4-12H2,1-3H
• WLN: 4OPO4 & O4
• Tox21_303877
• FT-0688220
• T0362
• DTXCID2030065
• BRN 1703866
• UNII-498030B4AD
• tri-n-butylphosphite
• AKOS015914156
• NSC-2675
• Tributylfosfit [Czech]
• 102-85-2
• Butyl phosphite ((C4H9O)3P)
• Q27259245
• MFCD00009437
• J-000821
• DTXSID7051474
• AI3-15022
• 4-01-00-01527 (Beilstein Handbook Reference)
• Tributyl phosphite, 90%, technical grade
• 498030B4AD
• ?TRIBUTYL PHOSPHITE
• NSC2675
• CAS-102-85-2
• NS00019862
• NSC 2675
• SCHEMBL223099
• 1-Butanol, 1,1',1''-phosphinidynetri-
• DB-353154
• 1Butanol, 1,1',1''phosphinidynetri (9CI)
• TBPi cpd
• tributylphosphite
• 1-Butanol, 1,1',1''-phosphinidynetri-(9CI)
• Trinbutyl phosphite
• 1Butanol, 1,1',1''phosphinidynetri

• MDL： MFCD00009437
• Inchi： 1S/C12H27O3P/c1-4-7-10-13-16(14-11-8-5-2)15-12-9-6-3/h4-12H2,1-3H3
• InChI Key： XTTGYFREQJCEML-UHFFFAOYSA-N
• SMILES： P(OCCCC)(OCCCC)OCCCC
• BRN： 1703866

Computed Properties

• Exact Mass: 250.17000
• Monoisotopic Mass: 250.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.9267
• Melting Point: -80 °C
• Boiling Point: 268 ºC
• Flash Point: 121 ºC
• Refractive Index: 1.431
• Water Partition Coefficient: Not miscible or difficult to mix in water.
• PSA: 41.28000
• LogP: 4.66340
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Insoluble in water, soluble in most organic solvents.

Tributyl phosphite Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H312,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 3
• WGK Germany：3
• Hazard Category Code： 21-34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：TH0875000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R21; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Trialkylphosphites

Additional information on Tributyl phosphite

Introduction to Tributyl Phosphite (CAS No. 102-85-2)

Tributyl phosphite, with the chemical formula C₁₉H₄₂O_{3 and a CAS number of 102-85-2, is a significant compound in the field of organophosphorus chemistry. This organophosphorus compound is widely recognized for its versatility and utility in various industrial and laboratory applications. Its molecular structure, characterized by a phosphorus atom bonded to three butyl groups and one oxygen atom, contributes to its unique chemical properties that make it invaluable in multiple sectors.}

The primary use of tributyl phosphite lies in its role as a phosphorus-based flame retardant. It is employed in the production of plastics, resins, and other materials to enhance their fire resistance. The compound's ability to release phosphorus compounds that act as flame inhibitors makes it an effective additive in this capacity. Additionally, its application extends to the synthesis of other organophosphorus compounds, where it serves as a precursor or intermediate.

In recent years, research has highlighted the potential of tributyl phosphite in the development of novel pharmaceuticals. Its chemical structure allows for modifications that can lead to the creation of bioactive molecules. For instance, studies have explored its use in the synthesis of phosphonate derivatives, which are known for their antimicrobial and anti-inflammatory properties. These findings suggest that tributyl phosphite could play a crucial role in future drug development pipelines.

The compound's reactivity also makes it useful in organic synthesis. It acts as a ligand in certain catalytic processes, facilitating reactions that would otherwise be challenging to achieve under standard conditions. This property is particularly valuable in industrial settings where efficiency and yield are paramount. Moreover, tributyl phosphite's stability under various conditions enhances its appeal as a synthetic intermediate.

Environmental considerations have also been a focus of recent research regarding tributyl phosphite. While it is effective in its applications, understanding its environmental footprint is crucial. Studies have investigated its degradation pathways and potential impacts on aquatic ecosystems. These efforts aim to ensure that its use remains sustainable and does not contribute to environmental pollution. The findings from these studies are vital for guiding responsible industrial practices.

The role of tributyl phosphite in polymer chemistry is another area of active investigation. Its incorporation into polymer matrices can improve material properties such as thermal stability and mechanical strength. This has led to its use in high-performance polymers used in aerospace, automotive, and electronics industries. The ability to enhance material characteristics through chemical modification underscores the importance of tributyl phosphite in advanced material science.

In conclusion, tributyl phosphite (CAS No. 102-85-2) is a multifaceted compound with broad applications across various industries. Its use as a flame retardant, pharmaceutical intermediate, synthetic ligand, and polymer modifier highlights its versatility. As research continues to uncover new possibilities for this compound, its significance is likely to grow further. The ongoing studies into its environmental impact also ensure that its applications are aligned with sustainable practices.